3-(4-Bromobutyl)-6,7-dimethoxychromen-4-one

• Molecular Formula: C15H17BrO4
• Molecular Weight: 341.20 g/mol
• IUPAC Name: 3-(4-bromobutyl)-6,7-dimethoxychromen-4-one
• InChI: InChI=1S/C15H17BrO4/c1-18-13-7-11-12(8-14(13)19-2)20-9-10(15(11)17)5-3-4-6-16/h7-9H,3-6H2,1-2H3
• InChI Key: PKLOBBAMTDGEPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)C(=CO2)CCCCBr)OC

Description

3-(4-Bromobutyl)-6,7-dimethoxychromen-4-one is a useful research compound. Its molecular formula is C15H17BrO4 and its molecular weight is 341.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2nd method: A solution of 500 mg (1.5 mmol) of the compound of the above Step, 6-bromo-1-(2-hydroxy-4,5-dimethoxyphenyl)-hexan-1-one, in 30 ml of dry toluene is refluxed, with stirring, with 0.6 ml (4.5 mmol) of DMF dimethylacetal. Reflux is continued for 5 h. After concentration, and purification by flash chromatography with a gradient of pure heptane to heptane-ACOEt 80-20, 270 mg (yield=53%) of 3-(4-bromobutyl)-6,7-dimethoxychromen-4-one are obtained, after evaporation, in the form of white crystals identical to those obtained by the 1st method. TLC SiO2 hept-AcOEt 70-30 Rf=0.3. 1H NMR (DMSO): 8.19 (s, 1H), 7.36 (s, 1H), 7.16 (s, 1H), 3.89 (s, 3H), 3.84 (s, 3H), 3.65 (t, 2H, J=6.3 Hz), 2.38 (t, 2H, J=7.3 Hz), 1.72 (m, 2H), 1.64 (m, 2H), 1.55 (m, 2H).

Synthesis routes and methods II

Procedure details

1st method: A solution A is prepared from 500 mg of the compound of the above Step, 6-bromo-1-(2-hydroxy-4,5-dimethoxyphenyl)-hexan-1-one (1.5 mmol), dissolved in 0.60 ml (4.5 mmol) of Et2O—BF3, and the solution is cooled to 10° C. 2.3 ml of DMF are then added. There is prepared, in addition, a solution B of 4 ml of DMF and there is added thereto in small portions at 10° C. 470 mg (2.25 mmol) of PCl5. Solution B is heated at 55° C. for 20 min, and is then introduced dropwise into solution A, referred to at the beginning, with a return to ambient temperature. The mixture turns orangey yellow and precipitates. 50 ml of 0.1N HCl are introduced and the mixture is extracted with AcOEt, the organic phases are washed with saturated NaCl solution, separated, dried over MgSO4, filtered and evaporated. The residue is subjected to flash chromatography over SiO2 with a gradient of pure heptane to heptane-AcOEt 70-30. The purified fractions crystallise after evaporation. 300 mg of 3-(4-bromobutyl)-6,7-dimethoxychromen-4-one are obtained in the form of crystals (yield=59%); TLC SiO2hept-AcOEt 50-50 Rf=0.4.